N-(4-chlorophenyl)-2-(2,4-dioxo-8-oxa-1,3-diazaspiro[4.5]dec-3-yl)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-(2,4-dioxo-8-oxa-1,3-diazaspiro[4.5]decan-3-yl)acetamide
• InChI: InChI=1S/C15H16ClN3O4/c16-10-1-3-11(4-2-10)17-12(20)9-19-13(21)15(18-14(19)22)5-7-23-8-6-15/h1-4H,5-9H2,(H,17,20)(H,18,22)
• InChI Key: ZYPKUKNHJOSFTM-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC12C(=O)N(C(=O)N2)CC(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C15H16ClN3O4
• Molecular Weight: 337.76 g/mol

Description

N-(4-chlorophenyl)-2-(2,4-dioxo-8-oxa-1,3-diazaspiro[4.5]dec-3-yl)acetamide is a synthetic compound that has been extensively studied for its potential scientific research applications. The compound is known for its unique structure, which makes it a promising candidate for various research studies.5]dec-3-yl)acetamide.

Scientific Research Applications

Environmental Impact and Toxicity

The compound, a chlorophenoxy derivative, is commonly used in herbicides like 2,4-Dichlorophenoxyacetic acid (2,4-D). Research indicates that these compounds, including 2,4-D, are widespread in the environment, primarily due to agricultural use. Epidemiological studies have suggested a potential link between exposure to such compounds and increased risk of certain types of cancer, such as non-Hodgkins lymphoma, Hodgkin’s disease, leukemia, and soft-tissue sarcoma. However, toxicological studies in rodents have shown no evidence of carcinogenicity, and regulatory agencies worldwide generally do not classify chlorophenoxy compounds as likely carcinogenic. It's important to note that these findings are based on compounds similar to N-(4-chlorophenyl)-2-(2,4-dioxo-8-oxa-1,3-diazaspiro[4.5]dec-3-yl)acetamide, and direct studies on this specific compound may be limited K. Stackelberg, 2013 K. V. von Stackelberg, 2013.

Use in Herbicides and Associated Risks

The compound is structurally related to 2,4-D, a widely used herbicide. Studies have shown that 2,4-D exposure, especially in high-exposure groups, may be associated with an increased risk of non-Hodgkin lymphoma. These findings highlight the potential human health risks associated with the use of chlorophenoxy herbicides. However, the extent to which these findings apply to this compound specifically is not clear Adam Smith et al., 2017.

Research Trends and Scientometric Review

A scientometric review of studies on 2,4-D highlighted the global trends in research on the herbicide's toxicity and mutagenicity. This review could provide insights into the specific characteristics of the toxicity and mutagenicity of compounds like this compound, given its structural similarity to 2,4-D. The review suggests that future research in this area is likely to focus on molecular biology, especially gene expression, and the assessment of exposure in humans or other vertebrate bioindicators Natana Raquel Zuanazzi et al., 2020.